Cas no 189089-86-9 ((4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridin-2-ylmethanol)

• Product Name: (4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridin-2-ylmethanol
• CAS No: 189089-86-9
• MF: C₂₀H₁₅ClN₂O₃S
• MW: 398.862702608109
• MDL: MFCD04124319
• CID: 4627255
• Update Time: 2025-05-26

(4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanol
• (4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridin-2-ylmethanol

• MDL： MFCD04124319
• Inchi： 1S/C20H15ClN2O3S/c21-16-10-8-14(9-11-16)19(24)18-13-15-5-4-12-22-20(15)23(18)27(25,26)17-6-2-1-3-7-17/h1-13,19,24H
• InChI Key： IFPUZRGPDQRLSY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1N(S(C2=CC=CC=C2)(=O)=O)C2=NC=CC=C2C=1)O

Additional information on (4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridin-2-ylmethanol

Compound CAS No. 189089-86-9: (4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-ylmethanol

The compound with CAS No. 189089-86-9, known as (4-Chlorophenyl)1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-ylmethanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their versatile biological activities and potential applications in drug discovery. The long-tail keywords such as pyrrolo[2,3-b]pyridine derivatives, phenylsulfonyl groups, and 4-chlorophenyl substituents highlight its structural complexity and functional diversity.

Recent studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, making it a promising candidate for anticancer drug development. The presence of the phenylsulfonyl group enhances its stability and bioavailability, while the 4-chlorophenyl substituent contributes to its selectivity towards specific molecular targets. Researchers have also explored its potential as a kinase inhibitor, particularly targeting enzymes involved in cell signaling pathways that are critical for cancer progression.

One of the most intriguing aspects of this compound is its ability to modulate neurotransmitter systems, which has led to investigations into its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrrolo[2,3-b]pyridine core is known to interact with nicotinic acetylcholine receptors, a key target in neuroprotection and cognitive enhancement. Preliminary results from in vitro assays suggest that this compound could serve as a lead molecule for developing novel therapeutics in this domain.

In terms of synthesis, the compound is typically prepared through a multi-step process involving Suzuki coupling reactions and oxidative sulfonations. These methods ensure high yields and excellent purity, which are essential for subsequent biological evaluations. The use of advanced chromatographic techniques has further facilitated the isolation and characterization of this compound, enabling researchers to study its pharmacokinetic properties in detail.

From an environmental perspective, studies on the degradation pathways of this compound have revealed that it undergoes rapid hydrolysis under physiological conditions, minimizing its ecological footprint. This characteristic is particularly important for ensuring the safety of pharmaceutical compounds during their lifecycle from production to disposal.

In conclusion, CAS No. 189089-86-9 represents a cutting-edge molecule with multifaceted applications in drug discovery and development. Its unique structure and functional groups make it a valuable asset in the pursuit of innovative therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of modern medicinal chemistry.